Methyl 2-methoxy-5-(morpholin-4-yl)benzoate

• CAS RN: 825619-46-3
• Molecular Formula: C13H17NO4
• Molecular Weight: 251.28 g/mol
• IUPAC Name: methyl 2-methoxy-5-morpholin-4-ylbenzoate
• InChI: InChI=1S/C13H17NO4/c1-16-12-4-3-10(9-11(12)13(15)17-2)14-5-7-18-8-6-14/h3-4,9H,5-8H2,1-2H3
• InChI Key: CYHDTWYJJKPMSM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N2CCOCC2)C(=O)OC

Description

Methyl 2-methoxy-5-(morpholin-4-yl)benzoate is a useful research compound. Its molecular formula is C13H17NO4 and its molecular weight is 251.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality Methyl 2-methoxy-5-(morpholin-4-yl)benzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methyl 2-methoxy-5-(morpholin-4-yl)benzoate including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

5-Iodo-2-methoxy-benzoic acid methyl ester (500 mg, 1.7 mmol), morpholine (223 μl, 2.5 mmol), cesium carbonate (850 mg, 2.7 mmol), xantphos (60 mg, 0.1 mmol) and bis(dibenzylideneacetone)dipalladium (35 mg, 0.04 mmol) were suspended in dioxane (5 ml) and heated at 100° C. for 5 h. The mixture was then cooled, filtered and the residue was purified by flash column chromatography [SiO2, EtOAc] to give 2-methoxy-5-morpholin-4-yl-benzoic acid methyl ester (170 mg) as a colourless solid. (LC/MS (basic method): Rt 2.35 min, [M+H]+ 252).